Cas no 2097939-45-0 ((2E)-N-(2-{2,3'-bithiophene-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide)

(2E)-N-(2-{2,3'-bithiophene-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- (2E)-N-(2-{2,3'-bithiophene-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide
- 2097939-45-0
- AKOS032466115
- (E)-3-thiophen-3-yl-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]prop-2-enamide
- (2E)-N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide
- N-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(thiophen-3-yl)acrylamide
- F6520-1230
-
- Inchi: 1S/C17H15NOS3/c19-17(4-1-13-6-9-20-11-13)18-8-5-15-2-3-16(22-15)14-7-10-21-12-14/h1-4,6-7,9-12H,5,8H2,(H,18,19)/b4-1+
- InChI Key: UBSXVCUJYFCYCK-DAFODLJHSA-N
- SMILES: S1C(C2=CSC=C2)=CC=C1CCNC(/C=C/C1=CSC=C1)=O
Computed Properties
- Exact Mass: 345.03157762g/mol
- Monoisotopic Mass: 345.03157762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 114Ų
(2E)-N-(2-{2,3'-bithiophene-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6520-1230-10μmol |
(2E)-N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide |
2097939-45-0 | 10μmol |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6520-1230-5μmol |
(2E)-N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide |
2097939-45-0 | 5μmol |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6520-1230-3mg |
(2E)-N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide |
2097939-45-0 | 3mg |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6520-1230-10mg |
(2E)-N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide |
2097939-45-0 | 10mg |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6520-1230-75mg |
(2E)-N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide |
2097939-45-0 | 75mg |
$208.0 | 2023-09-08 | ||
Life Chemicals | F6520-1230-20mg |
(2E)-N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide |
2097939-45-0 | 20mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6520-1230-40mg |
(2E)-N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide |
2097939-45-0 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6520-1230-1mg |
(2E)-N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide |
2097939-45-0 | 1mg |
$54.0 | 2023-09-08 | ||
Life Chemicals | F6520-1230-15mg |
(2E)-N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide |
2097939-45-0 | 15mg |
$89.0 | 2023-09-08 | ||
Life Chemicals | F6520-1230-20μmol |
(2E)-N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide |
2097939-45-0 | 20μmol |
$79.0 | 2023-09-08 |
(2E)-N-(2-{2,3'-bithiophene-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide Related Literature
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1. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
Additional information on (2E)-N-(2-{2,3'-bithiophene-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide
Comprehensive Analysis of (2E)-N-(2-{2,3'-bithiophene-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide (CAS No. 2097939-45-0)
The compound (2E)-N-(2-{2,3'-bithiophene-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide, identified by its CAS No. 2097939-45-0, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a thiophene backbone and an enamide functional group, makes it a promising candidate for various applications, including drug development and optoelectronic materials. Researchers are particularly interested in its potential as a small-molecule inhibitor or a fluorescent probe, given its conjugated system and electronic properties.
One of the most searched questions related to this compound is: "What are the applications of (2E)-N-(2-{2,3'-bithiophene-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide in drug discovery?" The answer lies in its ability to interact with biological targets, such as enzymes or receptors, due to its thiophene-rich architecture. Thiophene derivatives are known for their bioactivity, and this compound's extended conjugation could enhance its binding affinity. Additionally, its enamide group may contribute to its stability and solubility, which are critical factors in pharmacokinetics.
Another trending topic is the use of thiophene-based compounds in organic electronics. With the rise of flexible and wearable technology, researchers are exploring how CAS No. 2097939-45-0 could be integrated into organic semiconductors or light-emitting diodes (OLEDs). Its π-conjugated system allows for efficient charge transport, making it a potential candidate for next-generation electronic devices. This aligns with the growing demand for sustainable and high-performance materials in the tech industry.
The synthesis of (2E)-N-(2-{2,3'-bithiophene-5-yl}ethyl)-3-(thiophen-3-yl)prop-2-enamide often involves cross-coupling reactions, such as Suzuki or Stille couplings, to assemble the bithiophene and thiophene moieties. These methods are widely discussed in academic circles, with many researchers searching for "optimized synthetic routes for thiophene derivatives." The compound's purity and yield are critical, especially for applications requiring high specificity, such as pharmaceutical intermediates or material precursors.
In conclusion, CAS No. 2097939-45-0 represents a versatile compound with broad potential across multiple industries. Its unique chemical structure and functional properties make it a subject of ongoing research, particularly in areas like drug design and advanced materials. As interest in thiophene chemistry continues to grow, this compound is likely to remain a focal point for innovation and discovery.
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